Cas no 100171-52-6 (2-naphthalen-1-ylbenzo[f][1,3]benzoxazole)
100171-52-6 structure
Product Name:2-naphthalen-1-ylbenzo[f][1,3]benzoxazole
CAS No:100171-52-6
MF:C21H13NO
MW:295.334025144577
CID:1125163
PubChem ID:71332261
Update Time:2025-04-20
2-naphthalen-1-ylbenzo[f][1,3]benzoxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-naphthalen-1-ylbenzo[f][1,3]benzoxazole
- ACMC-20m390
- CTK0E0308
- Naphth[2,3-d]oxazole, 2-(1-naphthalenyl)-
- 2-naphthalen-1-yl-naphtho[2,3-d]oxazole
- 2-Naphthyl-(1)-naphth<
- 2.3-d>
- oxazol
- ACMC-20m390; CTK0E0308; Naphth[2,3-d]oxazole, 2-(1-naphthalenyl)-; 2-naphthalen-1-yl-naphtho[2,3-d]oxazole; 2-Naphthyl-(1)-naphth< 2.3-d> oxazol;
- 2-(NAPHTHALEN-1-YL)NAPHTHO[2,3-D][1,3]OXAZOLE
- DTXSID30760741
- 100171-52-6
-
- Inchi: 1S/C21H13NO/c1-2-8-16-13-20-19(12-15(16)7-1)22-21(23-20)18-11-5-9-14-6-3-4-10-17(14)18/h1-13H
- InChI Key: TTWNZQKDAKGOTK-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC3C=CC=CC2=3)=NC2C=C3C=CC=CC3=CC1=2
Computed Properties
- Exact Mass: 295.099714g/mol
- Monoisotopic Mass: 295.099714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 295.3g/mol
- XLogP3: 5.9
- Topological Polar Surface Area: 26Ų
2-naphthalen-1-ylbenzo[f][1,3]benzoxazole Related Literature
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
100171-52-6 (2-naphthalen-1-ylbenzo[f][1,3]benzoxazole) Related Products
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- 59049-84-2(1,3-Bis(benzo[d]oxazol-2-yl)benzene)
- 63310-10-1(Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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